Cas no 1806578-90-4 (1-(3-(Bromomethyl)-5-methylphenyl)-3-chloropropan-2-one)

• Product Name: 1-(3-(Bromomethyl)-5-methylphenyl)-3-chloropropan-2-one
• CAS No: 1806578-90-4
• MF: C₁₁H₁₂BrClO
• MW: 275.569381713867
• CID: 5004364
• Update Time: 2025-06-08

1-(3-(Bromomethyl)-5-methylphenyl)-3-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(Bromomethyl)-5-methylphenyl)-3-chloropropan-2-one

• Inchi： 1S/C11H12BrClO/c1-8-2-9(5-11(14)7-13)4-10(3-8)6-12/h2-4H,5-7H2,1H3
• InChI Key： RIUSOEACXHFDBY-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C)=CC(=C1)CC(CCl)=O

Computed Properties

• Exact Mass: 273.976
• Monoisotopic Mass: 273.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 1-(3-(Bromomethyl)-5-methylphenyl)-3-chloropropan-2-one

Introduction to 1-(3-(Bromomethyl)-5-methylphenyl)-3-chloropropan-2-one (CAS No. 1806578-90-4)

1-(3-(Bromomethyl)-5-methylphenyl)-3-chloropropan-2-one, with the CAS number 1806578-90-4, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound belongs to the class of α-halo ketones, which are known for their reactivity and versatility in synthetic transformations.

The molecular formula of 1-(3-(Bromomethyl)-5-methylphenyl)-3-chloropropan-2-one is C₁₁H₁₂BrClO, and its molecular weight is approximately 277.66 g/mol. The compound features a bromomethyl group and a chloro substituent on the propanone moiety, along with a 5-methylphenyl ring. These functional groups contribute to its chemical reactivity and make it a valuable intermediate in organic synthesis.

In the realm of medicinal chemistry, 1-(3-(Bromomethyl)-5-methylphenyl)-3-chloropropan-2-one has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its potential as a precursor for the development of novel pharmaceuticals, particularly in the areas of anticancer and antimicrobial agents. The bromomethyl group can be readily functionalized through nucleophilic substitution reactions, allowing for the introduction of various functionalities that can enhance the biological activity of the final product.

One notable application of 1-(3-(Bromomethyl)-5-methylphenyl)-3-chloropropan-2-one is in the synthesis of small molecules that target specific protein-protein interactions (PPIs). PPIs play crucial roles in many cellular processes, and their modulation can have significant therapeutic effects. Research has demonstrated that compounds derived from 1-(3-(Bromomethyl)-5-methylphenyl)-3-chloropropan-2-one can effectively disrupt PPIs involved in cancer cell proliferation and survival, making them potential candidates for drug development.

In addition to its medicinal applications, 1-(3-(Bromomethyl)-5-methylphenyl)-3-chloropropan-2-one has also been investigated for its use in materials science. The compound's reactivity and ability to form stable derivatives make it suitable for the synthesis of advanced materials with tailored properties. For example, it can be used to create polymers with enhanced mechanical strength or improved thermal stability, which are essential for applications in electronics and aerospace industries.

The synthesis of 1-(3-(Bromomethyl)-5-methylphenyl)-3-chloropropan-2-one typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include the reaction of 3-bromomethyl-5-methylbenzaldehyde with chloroacetyl chloride followed by reduction to form the ketone. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, such as using catalysts that minimize waste and energy consumption.

The physical properties of 1-(3-(Bromomethyl)-5-methylphenyl)-3-chloropropan-2-one, including its melting point, boiling point, and solubility, are important considerations for its handling and storage. The compound is generally stable under standard laboratory conditions but should be stored away from strong oxidizing agents and moisture to prevent degradation. Its solubility in common organic solvents such as dichloromethane and acetone makes it easy to handle in various synthetic reactions.

In conclusion, 1-(3-(Bromomethyl)-5-methylphenyl)-3-chloropropan-2-one (CAS No. 1806578-90-4) is a versatile compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.